3-(4-methoxyphenyl)-1-(4-methylphenyl)-3-[(4-nitrophenyl)amino]-1-propanone

• IUPAC Name: 3-(4-methoxyphenyl)-1-(4-methylphenyl)-3-(4-nitroanilino)propan-1-one
• InChI: InChI=1S/C23H22N2O4/c1-16-3-5-18(6-4-16)23(26)15-22(17-7-13-21(29-2)14-8-17)24-19-9-11-20(12-10-19)25(27)28/h3-14,22,24H,15H2,1-2H3
• InChI Key: AZIQFIZOMWOWDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CC(C2=CC=C(C=C2)OC)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol

Description

3-(4-methoxyphenyl)-1-(4-methylphenyl)-3-[(4-nitrophenyl)amino]-1-propanone is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is commonly referred to as MNPA and is a member of the class of compounds known as phenylpropanoids. The purpose of

Mechanism of Action

The mechanism of action of MNPA is not fully understood, but research has suggested that it may act through several different pathways. MNPA has been found to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. MNPA has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. Additionally, MNPA has been found to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification pathways.
Biochemical and Physiological Effects:
MNPA has been found to have a number of biochemical and physiological effects. Research has shown that MNPA can reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. MNPA has also been found to reduce the production of reactive oxygen species, which can cause oxidative damage to cells and tissues. Additionally, MNPA has been shown to increase the expression of antioxidant enzymes, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. MNPA is also highly selective, meaning that it can target specific pathways or proteins of interest. However, MNPA does have some limitations. It is a relatively complex compound, which can make it difficult to study its mechanism of action. Additionally, MNPA has not yet been extensively studied in vivo, meaning that its potential effects in living organisms are not well understood.

Future Directions

There are several future directions for research on MNPA. One potential area of focus is the development of MNPA-based drugs for the treatment of inflammatory and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of MNPA and its potential effects in vivo. Finally, MNPA could be studied further to explore its potential as a therapeutic agent for cancer treatment.
Conclusion:
In conclusion, MNPA is a unique chemical compound with significant potential for use in scientific research. Its anti-inflammatory, analgesic, and antipyretic effects make it a promising candidate for the treatment of a variety of conditions, including cancer and neurological disorders. While further research is needed to fully understand its mechanism of action and potential effects in vivo, MNPA represents an exciting area of research with many potential applications.

Scientific Research Applications

MNPA has been studied extensively for its potential applications in the field of medicinal chemistry. Research has shown that MNPA exhibits potent anti-inflammatory, analgesic, and antipyretic effects. MNPA has also been found to have antitumor and antiproliferative properties and has shown promise as a potential treatment for cancer. Additionally, MNPA has been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.